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Compound of Interest

Compound Name: Dodecyltriethoxysilane

Cat. No.: B091988

Dodecyltriethoxysilane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding Dodecyltriethoxysilane

Dodecyltriethoxysilane (DTES) is a long-chain organosilane compound with the chemical
formula C1sH4003Si.[1][2] It is primarily utilized as a versatile coupling agent and a
sophisticated surface modifier in advanced materials science.[3][4] Structurally, DTES consists
of a long dodecyl (C12) alkyl chain attached to a silicon atom, which in turn is bonded to three
ethoxy (-OCH2CHs) groups. This unique bifunctional nature allows it to act as a molecular
bridge between inorganic substrates (like glass, silica, and metal oxides) and organic polymers.

[3]

The primary function of Dodecyltriethoxysilane lies in its ability to alter surface properties.
The triethoxysilane group can hydrolyze in the presence of water to form reactive silanol (Si-
OH) groups. These silanols can then condense with hydroxyl groups on the surface of
inorganic materials, forming stable covalent Si-O bonds. The long, nonpolar dodecyl chain
remains oriented away from the surface, creating a dense, low-energy, hydrophobic layer.[3]
This property is critical for developing water-repellent coatings, anti-corrosion treatments, and
surfaces that resist biofouling.[3] In composite materials, the improved interfacial adhesion
between inorganic fillers and organic polymer matrices leads to enhanced mechanical
properties such as strength, stiffness, and durability.[3]
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Chemical Structure

The structure of Dodecyltriethoxysilane features a central silicon atom bonded to a long C12
alkyl chain and three ethoxy groups.

¢ I[UPAC Name: dodecyl(triethoxy)silane[1]
e SMILES String: CCCCCCCCCCCC--INVALID-LINK--(OCC)OCC

e InChl Key: YGUFXEJWPRRAEK-UHFFFAOYSA-N

Figure 1: 2D Chemical Structure of Dodecyltriethoxysilane.

Physicochemical Properties

The quantitative properties of Dodecyltriethoxysilane are summarized in the table below.
These properties are essential for its application in material formulation and surface science.
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Property Value Reference(s)
Molecular Formula C18H4003Si [1]

Molecular Weight 332.60 g/mol [1][2]

CAS Number 18536-91-9 [1]

Colorless to slightly yellow

Appearance transparent liquid

Density 0.875 g/mL at 20 °C [4]
Flash Point 110 °C (230 °F) - closed cup

Purity >95% (GC)

Experimental Protocol: Synthesis of
Dodecyltriethoxysilane

Dodecyltriethoxysilane is typically synthesized via the hydrosilylation of 1-dodecene with
triethoxysilane. This reaction involves the addition of a silicon-hydrogen bond across the
carbon-carbon double bond of the alkene. The process is catalyzed by a platinum-based
catalyst, with Karstedt's catalyst being a common and highly effective choice.[1]

Reaction: CH2(CH2)oCH=CH2 + HSi(OCH2CHs3)s ---(Pt catalyst)--> CH3(CH2)11Si(OCH2CHs3s)3
Materials and Equipment:

e 1-Dodecene

o Triethoxysilane

o Karstedt's catalyst (e.g., platinum-divinyltetramethyldisiloxane complex in xylene)

o Reaction flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet

e Heating mantle

« Distillation apparatus for purification
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Methodology:

e Reaction Setup: A clean, dry, three-necked reaction flask is charged with 1-dodecene. The
flask is placed under an inert nitrogen atmosphere to prevent side reactions with moisture
and oxygen.

o Catalyst Addition: A catalytic amount of Karstedt's catalyst (typically in the range of 10-50
ppm relative to the silane) is added to the reaction flask.

» Reactant Addition: Triethoxysilane is added to the flask, often dropwise, while stirring. A
slight molar excess of the alkene (1-dodecene) may be used to ensure complete
consumption of the silane.

o Reaction Conditions: The reaction mixture is heated, typically to a temperature between 80-
110 °C. The reaction is exothermic, and the temperature should be monitored and controlled.
The reaction is allowed to proceed for several hours until completion, which can be
monitored by techniques such as Fourier-Transform Infrared (FTIR) spectroscopy
(disappearance of the Si-H peak around 2160 cm~1) or Gas Chromatography (GC).

 Purification: Upon completion, the crude product is purified. The platinum catalyst may be
removed by filtration through activated carbon or silica gel. The final product,
Dodecyltriethoxysilane, is then isolated by vacuum distillation to remove unreacted starting
materials and any low-boiling point side products.

Visualization of Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of Dodecyltriethoxysilane via
the hydrosilylation of 1-dodecene.
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Caption: Workflow for the platinum-catalyzed synthesis of Dodecyltriethoxysilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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